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Compound of Interest

Compound Name: 1-Cyclohexyl-2-propen-1-one

Cat. No.: B107354

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and operational
integrity. This guide provides essential, immediate safety and logistical information for the
proper disposal of 1-cyclohexyl-2-propen-1-one, ensuring compliance with safety protocols
and minimizing environmental impact.

Hazard Profile and Safety Data

1-Cyclohexyl-2-propen-1-one is classified as a hazardous chemical, and it is imperative to
handle it with appropriate precautions.[1] The compound poses several risks, including acute
toxicity if swallowed or in contact with skin, and it can cause severe skin burns and eye
damage.
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Property Value Source
Molecular Formula C9H140 PubChem
Molecular Weight 138.21 g/mol PubChem
Appearance Colorless to pale yellow liquid CymitQuimical2]
CAS Number 2177-34-6 PubChem][3]

Acute toxicity, Oral (Category
4), Acute toxicity, Dermal
GHS Hazard Classifications (Category 4), Skin corrosion Sigma-Aldrich
(Category 1B), Serious eye
damage (Category 1)

Personal Protective Equipment (PPE)

When handling 1-cyclohexyl-2-propen-1-one, especially during disposal procedures, the use
of appropriate personal protective equipment is mandatory to prevent exposure.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
This includes taking off immediately all contaminated clothing.

o Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are
experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator. A
recommended filter type is for organic gases and vapors (Type A, Brown).[1]

Step-by-Step Disposal Protocol

The disposal of 1-cyclohexyl-2-propen-1-one must be conducted in a manner that ensures
the safety of laboratory personnel and prevents environmental contamination. Do not let the
product enter drains.

e \Waste Collection:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://cymitquimica.com/cas/2177-34-6/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclohexyl-2-propen-1-one
https://www.benchchem.com/product/b107354?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1663830&productDescription=1-CYCLHXYL-2-PYRROLIDIN1+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1663830&productDescription=1-CYCLHXYL-2-PYRROLIDIN1+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1663830&productDescription=1-CYCLHXYL-2-PYRROLIDIN1+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b107354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Collect waste 1-cyclohexyl-2-propen-1-one in a designated, properly labeled, and sealed
container.

o The container should be compatible with the chemical and stored in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents, strong
bases, and strong reducing agents.[4]

e Spill Management:

[¢]

In the event of a spill, do not breathe vapors or aerosols and avoid substance contact.

[e]

Ensure adequate ventilation and evacuate the area if necessary.

[e]

Cover drains to prevent entry into the sewer system.

o

Use a liquid-absorbent material (e.g., Chemizorb®) to take up the spill.

[¢]

Collect the absorbed material and any contaminated soil or surfaces into a suitable
container for disposal.

e Final Disposal:

o Dispose of the chemical waste and any contaminated materials through an approved
waste disposal plant.

o All disposal activities must be in accordance with federal, state, and local environmental
regulations.

Experimental Workflow for Disposal

The logical flow for the proper disposal of 1-cyclohexyl-2-propen-1-one is illustrated in the
diagram below. This workflow outlines the key decision points and actions required from the
point of waste generation to its final disposal.
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Caption: Disposal workflow for 1-cyclohexyl-2-propen-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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